Cas no 1352397-70-6 (7-Bromo-4-chloro-5-azaindole-3-carboaldehyde)
1352397-70-6 structure
Product Name:7-Bromo-4-chloro-5-azaindole-3-carboaldehyde
CAS No:1352397-70-6
MF:C8H5BrN2O
MW:225.042100667953
CID:6377526
PubChem ID:74787763
Update Time:2024-01-14
7-Bromo-4-chloro-5-azaindole-3-carboaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-4-chloro-5-azaindole-3-carboaldehyde
- 7-Bromo-5-azaindole-3-carbaldehyde
- 1H-Pyrrolo[3,2-c]pyridine-3-carboxaldehyde, 7-bromo-
- 7-Bromo-1H-pyrrolo[3,2-c]pyridine-3-carbaldehyde
- 1352397-70-6
- E85894
-
- Inchi: 1S/C8H5BrN2O/c9-7-3-10-2-6-5(4-12)1-11-8(6)7/h1-4,11H
- InChI Key: CHUCRGMQWODHGL-UHFFFAOYSA-N
- SMILES: C1=NC=C(Br)C2NC=C(C=O)C1=2
Computed Properties
- Exact Mass: 223.95853g/mol
- Monoisotopic Mass: 223.95853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- Density: 1.830±0.06 g/cm3(Predicted)
- Boiling Point: 417.9±40.0 °C(Predicted)
- pka: 12.03±0.40(Predicted)
7-Bromo-4-chloro-5-azaindole-3-carboaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B874625-1mg |
7-Bromo-4-chloro-5-azaindole-3-carboaldehyde |
1352397-70-6 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B874625-2mg |
7-Bromo-4-chloro-5-azaindole-3-carboaldehyde |
1352397-70-6 | 2mg |
$ 65.00 | 2022-06-06 | ||
| TRC | B874625-10mg |
7-Bromo-4-chloro-5-azaindole-3-carboaldehyde |
1352397-70-6 | 10mg |
$ 135.00 | 2022-06-06 |
7-Bromo-4-chloro-5-azaindole-3-carboaldehyde Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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